PENITREMB
PENITREMB
Penitrem B is an organic heterotricyclic compound and an organooxygen compound.
Brand Name:
Vulcanchem
CAS No.:
11076-67-8
VCID:
VC0079182
InChI:
InChI=1S/C37H45NO5/c1-16(2)29-28(39)32-37(43-32)23(41-29)11-12-34(6)35(7)20(10-13-36(34,37)40)30-27-26-22(38-31(27)35)9-8-18-14-17(3)19-15-21(25(19)24(18)26)33(4,5)42-30/h8-9,19-21,23,25,28-30,32,38-40H,1,3,10-15H2,2,4-7H3/t19-,20+,21+,23+,25+,28+,29-,30+,32-,34-,35-,36+,37+/m1/s1
SMILES:
CC(=C)C1C(C2C3(O2)C(O1)CCC4(C3(CCC5C4(C6=C7C5OC(C8CC9C8C1=C(CC9=C)C=CC(=C17)N6)(C)C)C)O)C)O
Molecular Formula:
C37H45NO5
Molecular Weight:
583.8 g/mol
PENITREMB
CAS No.: 11076-67-8
Main Products
VCID: VC0079182
Molecular Formula: C37H45NO5
Molecular Weight: 583.8 g/mol
CAS No. | 11076-67-8 |
---|---|
Product Name | PENITREMB |
Molecular Formula | C37H45NO5 |
Molecular Weight | 583.8 g/mol |
IUPAC Name | (1S,2R,5S,6S,8R,9S,10R,12S,15R,16S,25S,27S,28S)-15,16,33,33-tetramethyl-24-methylidene-10-prop-1-en-2-yl-7,11,32-trioxa-18-azadecacyclo[25.4.2.02,16.05,15.06,8.06,12.017,31.019,30.022,29.025,28]tritriaconta-17(31),19(30),20,22(29)-tetraene-5,9-diol |
Standard InChI | InChI=1S/C37H45NO5/c1-16(2)29-28(39)32-37(43-32)23(41-29)11-12-34(6)35(7)20(10-13-36(34,37)40)30-27-26-22(38-31(27)35)9-8-18-14-17(3)19-15-21(25(19)24(18)26)33(4,5)42-30/h8-9,19-21,23,25,28-30,32,38-40H,1,3,10-15H2,2,4-7H3/t19-,20+,21+,23+,25+,28+,29-,30+,32-,34-,35-,36+,37+/m1/s1 |
Standard InChIKey | CRPJNVUYZRFGAK-WKAGVDCZSA-N |
Isomeric SMILES | CC(=C)[C@@H]1[C@@H]([C@@H]2[C@@]3(O2)[C@@H](O1)CC[C@]4([C@]3(CC[C@@H]5[C@@]4(C6=C7[C@H]5OC([C@H]8C[C@H]9[C@@H]8C1=C(CC9=C)C=CC(=C17)N6)(C)C)C)O)C)O |
SMILES | CC(=C)C1C(C2C3(O2)C(O1)CCC4(C3(CCC5C4(C6=C7C5OC(C8CC9C8C1=C(CC9=C)C=CC(=C17)N6)(C)C)C)O)C)O |
Canonical SMILES | CC(=C)C1C(C2C3(O2)C(O1)CCC4(C3(CCC5C4(C6=C7C5OC(C8CC9C8C1=C(CC9=C)C=CC(=C17)N6)(C)C)C)O)C)O |
Description | Penitrem B is an organic heterotricyclic compound and an organooxygen compound. |
Synonyms | penitrem A penitrem B penitrem D penitrem E penitrems tremortin tremortin A tremortin B |
PubChem Compound | 3084087 |
Last Modified | Nov 11 2021 |
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